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Compound of Interest

Compound Name:
2-(2-ethoxyphenyl)-4,5-diphenyl-

1H-imidazole

CAS No.: 5496-42-4

Cat. No.: B1349525

Get Quote

Technical Guide for Structural Elucidation & Mechanism Analysis

Executive Summary
2,4,5-Triphenyl-1H-imidazole (

, MW 296.37), commonly known as Lophine, exhibits a distinct fragmentation signature
dominated by the stability of its aromatic substituents and the imidazole core. In both Electron
Ionization (EI) and Electrospray Ionization (ESI), the fragmentation is governed by Retro-Diels-
Alder (RDA) cleavages and extensive rearrangement of the polyphenyl system.

This guide provides a definitive analysis of these pathways, offering researchers a self-

validating template for identifying this scaffold in complex matrices or metabolite screens.[1]

Chemical Identity & Ionization Properties
Before analyzing fragmentation, the ionization behavior must be established to differentiate

molecular ions from adducts or in-source fragments.[1]
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Property Data

IUPAC Name 2,4,5-Triphenyl-1H-imidazole

Formula

Monoisotopic Mass 296.1313 Da

Base Peak (EI)

Typically

296 (

) or

165 (Fluorenyl cation) depending on energy.[2]

Key Ionization Modes

EI (70 eV): Forms stable radical cation

.ESI (+): Forms protonated pseudomolecular ion

.

Experimental Protocols for Acquisition
To reproduce the fragmentation patterns described below, the following acquisition parameters

are recommended. These protocols ensure sufficient internal energy deposition to trigger the

diagnostic rearrangements.[1]

Protocol A: Electron Ionization (EI-MS)
Target: Structural Fingerprinting & Library Matching

Sample Introduction: Direct Insertion Probe (DIP) is preferred over GC to prevent thermal

degradation in the injector port, though high-temperature GC columns (e.g., DB-5MS) are

acceptable.[1]

Source Temperature:

. (High enough to prevent condensation, low enough to avoid pyrolysis).

Electron Energy: 70 eV.[1] (Standardizes fragmentation for library comparison).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2968781/
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Triphenylimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Triphenylimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Triphenylimidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scan Range:

40–350.

Protocol B: ESI-MS/MS (Collision Induced Dissociation)
Target: Trace Analysis & Metabolite ID

Solvent System: Methanol/Water (50:[1]50) + 0.1% Formic Acid.[1] (Promotes protonation of

the N3 nitrogen).

Infusion Rate: 5–10

.

Collision Energy (CE): Stepped CE (15, 30, 45 eV).[1] Lophine is highly stable; low energies

yield primarily the parent ion

.[1] Higher energies are required to break the aromatic imidazole ring.[1]

Mechanistic Fragmentation Analysis
The fragmentation of 2,4,5-triphenylimidazole is driven by the release of stable neutral

molecules (nitriles) and the formation of resonance-stabilized aromatic carbocations.

Primary Pathway: The Retro-Diels-Alder (RDA) Cleavage
The most diagnostic event is the cleavage of the imidazole ring. Unlike simple aliphatic

imidazoles, the phenyl substituents direct the charge retention.

Mechanism: The molecular ion (

296) undergoes a

cycloreversion (Retro-Diels-Alder).[1]

Neutral Loss: Benzonitrile (PhCN, 103 Da).[1]

Product Ion: The expulsion of PhCN from the 2,3-position (involving N1 and C2) yields a

radical cation at
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193.

Assignment: 2,3-Diphenyl-1-azirine radical cation or an isomeric radical species (

).[1]

Secondary Pathway: Formation of the Fluorenyl Cation
The ion at

165 is often the base peak in high-energy spectra and is highly diagnostic of diphenyl systems.

Precursor: The

193 fragment.[1]

Mechanism: The

193 ion (

) eliminates a neutral Hydrogen Cyanide (HCN) molecule to form the fluorene radical cation (

166).

Stabilization: Subsequent loss of a hydrogen radical (

) yields the even-electron Fluorenyl cation (

165). This fused tricyclic aromatic system is exceptionally stable, acting as a thermodynamic
sink for the fragmentation cascade.[1]

Diagnostic Low-Mass Ions[1]
103: Benzonitrile cation (

).[1] Formed directly from the molecular ion if the charge remains on the nitrile fragment
during RDA cleavage.

77: Phenyl cation (

).[1] A universal marker for mono-substituted benzene rings, derived from further breakdown
of the 103 or 165 ions.[1]
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89: Often associated with the

ion or rearrangement of the benzonitrile fragment.

Visualization of Fragmentation Pathways
The following diagram illustrates the causal relationships between the molecular ion and its

progeny.
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Figure 1: MS Fragmentation Cascade of 2,4,5-Triphenylimidazole
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Caption: Mechanistic pathway highlighting the critical Retro-Diels-Alder cleavage and

subsequent rearrangement to the stable fluorenyl cation.

Data Summary & Peak Assignments

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1349525/docs?utm_src=pdf-body-img#mass-spectrometry-fragmentation-pattern-of-2-4-5-triphenyl-1h-imidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key spectral features. Use this for rapid validation of

experimental data.

m/z (Daltons)
Intensity
(Approx.)

Ion Identity Formula
Mechanistic
Origin

296 80–100%
Molecular Ion (

)

Parent molecule

(highly stable

aromatic

system).[1]

295 20–40%

Loss of H from

N1 or phenyl

ring;

aromatization

driver.[1]

193 40–60%

Primary RDA

fragment. Loss of

Benzonitrile.

165 100% (Base) Fluorenyl Cation

Rearrangement

of the 193 ion

(Loss of HCN +

H).

103 10–20% Benzonitrile

Charge retention

on the nitrile

fragment during

RDA.

89 5–15%
Benzylidyne

derivative

Rearrangement

of phenyl-

containing

fragments.[1]

77 20–30% Phenyl Cation

Standard

aromatic

degradation.[1]
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Note on Isomers: The specific intensity ratio of

193 to

165 can vary based on the internal energy (collision energy in ESI or electron voltage in EI).
However, the presence of both is required for positive identification.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 10232, 2,4,5-Triphenylimidazole. Retrieved January 28, 2026.[1] [Link]

NIST Mass Spectrometry Data Center.Mass Spectrum of 2,4,5-Triphenylimidazole. NIST

Chemistry WebBook, SRD 69.[1] [Link]

Bowie, J. H., et al. (1968).Electron Impact Studies.[1] XVIII. Mass Spectra of Substituted

Imidazoles. Australian Journal of Chemistry.[1] (Foundational text on imidazole RDA

mechanisms). [Link]

Simonsick, W. J., & Hites, R. A. (1985).Characterization of Imidazoles by Mass

Spectrometry.[1] Analytical Chemistry. (Detailed discussion on nitrile elimination pathways).

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,4,5-Triphenylimidazole | C21H16N2 | CID 10232 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Lophine (2,4,5-triphenyl-1H-imidazole) - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Mass Spectrometry Fragmentation Pattern of 2,4,5-
Triphenyl-1H-imidazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349525/docs#mass-spectrometry-fragmentation-
pattern-of-2-4-5-triphenyl-1h-imidazole]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Triphenylimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Triphenylimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Triphenylimidazole
https://webbook.nist.gov/cgi/cbook.cgi?ID=C484479&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Triphenylimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Triphenylimidazole
https://www.publish.csiro.au/ch/CH9680543
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Triphenylimidazole
https://pubs.acs.org/doi/abs/10.1021/ac00289a018
https://www.benchchem.com/product/b1349525?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5-Triphenylimidazole
https://pmc.ncbi.nlm.nih.gov/articles/PMC2968781/
https://www.benchchem.com/product/b1349525/docs#mass-spectrometry-fragmentation-pattern-of-2-4-5-triphenyl-1h-imidazole
https://www.benchchem.com/product/b1349525/docs#mass-spectrometry-fragmentation-pattern-of-2-4-5-triphenyl-1h-imidazole
https://www.benchchem.com/product/b1349525/docs#mass-spectrometry-fragmentation-pattern-of-2-4-5-triphenyl-1h-imidazole
https://www.benchchem.com/product/b1349525/docs#mass-spectrometry-fragmentation-pattern-of-2-4-5-triphenyl-1h-imidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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